3-[(dimethylamino)methyl]-2,8-dimethyl-4-quinolinol

• IUPAC Name: 3-[(dimethylamino)methyl]-2,8-dimethyl-1H-quinolin-4-one
• InChI: InChI=1S/C14H18N2O/c1-9-6-5-7-11-13(9)15-10(2)12(14(11)17)8-16(3)4/h5-7H,8H2,1-4H3,(H,15,17)
• InChI Key: UKKVNKUSVHYXTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=O)C(=C(N2)C)CN(C)C
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol

Description

Compounds with dimethylamino groups are widely used in various fields. For example, Dimethylaminopropylamine (DMAPA) is a diamine used in the preparation of some surfactants.

Synthesis Analysis

The synthesis of similar compounds often involves the alkylation of a suitable precursor. For instance, DMAPA is commonly produced commercially via the reaction between dimethylamine and acrylonitrile (a Michael reaction) to produce dimethylaminopropionitrile.

Molecular Structure Analysis

The molecular structure of these compounds often involves a central carbon atom bonded to a dimethylamino group and other functional groups. For instance, in the case of DMAPA, it has a propyl chain attached to the dimethylamino group.

Chemical Reactions Analysis

These compounds can participate in various chemical reactions. For example, DMAPA can be readily converted to the mustard dimethylaminopropyl-3-chloride, a powerful alkylating agent.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely. For instance, DMAPA is a colorless liquid with a fishy, ammoniacal odor.

Scientific Research Applications

Environmental Chemistry

Lastly, in environmental chemistry, derivatives of this compound could be synthesized to act as sensors for detecting heavy metals or organic pollutants. This application is vital for monitoring and maintaining environmental health.

Each of these applications leverages the unique chemical structure of 3-[(dimethylamino)methyl]-2,8-dimethyl-4-quinolinol to address specific scientific challenges and contribute to advancements across various fields of research. .

Mechanism of Action

The mechanism of action of these compounds can vary widely depending on their structure and the context in which they are used. For example, in the context of pharmaceuticals, some compounds may act by binding to specific receptors.

Safety and Hazards

These compounds can pose various safety hazards. For example, DMAPA is known to be a skin irritant and its presence as an impurity in certain products is thought to be the cause of irritation experienced by some individuals.

Future Directions

The future directions for research on these compounds could involve exploring their potential applications in various fields. For instance, recent research has focused on the use of DMAPA-derivatives in personal care products.